Cas no 1804889-68-6 (2-Chloro-3-methyl-5-nitrophenylacetic acid)

• Product Name: 2-Chloro-3-methyl-5-nitrophenylacetic acid
• CAS No: 1804889-68-6
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5001774
• Update Time: 2025-05-19

2-Chloro-3-methyl-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-5-nitrophenylacetic acid

• Inchi： 1S/C9H8ClNO4/c1-5-2-7(11(14)15)3-6(9(5)10)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： BTDXSRVRFFFNGO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-3-methyl-5-nitrophenylacetic acid

Introduction to 2-Chloro-3-methyl-5-nitrophenylacetic Acid (CAS No. 1804889-68-6)

2-Chloro-3-methyl-5-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804889-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro, methyl, and nitro substituents on a phenyl ring with an acetic acid side chain, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 2-chloro-3-methyl-5-nitrophenylacetic acid imparts distinct reactivity patterns, making it a versatile building block for drug discovery initiatives. The presence of electron-withdrawing nitro and chloro groups enhances its participation in nucleophilic substitution reactions, while the acetic acid moiety provides a ready site for further functionalization. These attributes have positioned this compound as a candidate for exploring novel therapeutic agents targeting a range of diseases.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors designed to modulate enzyme activity and receptor binding. 2-Chloro-3-methyl-5-nitrophenylacetic acid has been explored as a precursor in the synthesis of molecules that interact with metabolic pathways implicated in inflammation, cancer, and neurodegenerative disorders. Its incorporation into drug candidates leverages its ability to undergo selective modifications, allowing researchers to fine-tune pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 2-chloro-3-methyl-5-nitrophenylacetic acid is its potential application in the development of anti-inflammatory agents. Studies have indicated that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By targeting these pathways, compounds derived from 2-chloro-3-methyl-5-nitrophenylacetic acid may offer novel therapeutic strategies for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the nitro group in 2-chloro-3-methyl-5-nitrophenylacetic acid serves as a handle for further chemical transformations, including reduction to amino groups or diazotization followed by coupling reactions. This flexibility is particularly useful in medicinal chemistry, where structural diversification is key to identifying compounds with enhanced efficacy and reduced toxicity. Researchers have utilized these transformations to generate libraries of analogs for high-throughput screening (HTS), accelerating the discovery process.

The acetic acid side chain of 2-chloro-3-methyl-5-nitrophenylacetic acid also facilitates interactions with biological targets through hydrogen bonding or salt formation. This feature has been exploited in designing molecules that exhibit improved solubility and bioavailability, critical factors for drug development. For instance, conjugation with polar or charged moieties can enhance cellular uptake and target specificity.

Emerging research also highlights the role of 2-chloro-3-methyl-5-nitrophenylacetic acid in addressing neurodegenerative diseases. Preclinical studies suggest that certain derivatives may modulate neurotransmitter systems by interacting with receptors such as serotonin or dopamine. The ability to modify the phenyl ring while retaining the acetic acid functionality allows for the creation of compounds with potential benefits in conditions like Alzheimer's disease or Parkinson's disease.

The synthesis of 2-chloro-3-methyl-5-nitrophenylacetic acid itself presents an interesting challenge due to its multi-substituted aromatic core. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are essential for ensuring that subsequent derivatization steps proceed efficiently without unwanted side products.

In conclusion, 2-chloro-3-methyl-5-nitrophenylacetic acid (CAS No. 1804889-68-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural features enable diverse chemical modifications, making it a valuable asset in drug discovery programs targeting inflammation, cancer, and neurodegenerative diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.